2,4-dichloro-N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H12Cl2N4O5S/c19-10-1-6-13(15(20)7-10)18(25)21-17-14-8-30(28,29)9-16(14)22-23(17)11-2-4-12(5-3-11)24(26)27/h1-7H,8-9H2,(H,21,25)
• InChI Key: RIDQCODEKNVLRI-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C18H12Cl2N4O5S
• Molecular Weight: 467.3 g/mol

Description

The compound “2,4-dichloro-N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a complex organic molecule. It contains several functional groups, including a nitro group (-NO2), an amide group (CONH2), and a thienopyrazole group (a five-membered ring containing sulfur and nitrogen). The presence of these functional groups suggests that this compound may have interesting chemical properties and could potentially be used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography. Unfortunately, without specific data, I can’t provide a detailed analysis of this compound’s molecular structure.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its functional groups. The nitro group is electron-withdrawing, which can make the compound more reactive. The amide group can participate in various reactions, such as hydrolysis and condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and stability, are determined by its molecular structure. Without specific data, I can’t provide a detailed analysis of these properties for this compound.

Scientific Research Applications

Molecular Docking Studies

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Biologically Active Compounds

. activity.

Components for Creating Semiconductors

. This is due to their unique electronic properties.

Energy Accumulators

. Their chemical structure allows them to store and release energy effectively.

Liquid Crystals

. These materials have properties of both liquids and solid crystals and are used in various display technologies.

Polymers

. These materials have a wide range of applications, from packaging to electronics.

Nanomaterials

. These materials have unique properties at the nanoscale and are used in various fields, from medicine to electronics.

Dyes

. Their chemical structure allows them to absorb and emit light of specific wavelengths, making them useful in various coloring applications.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

It’s known that similar compounds interact with their targets, causing changes in cellular processes .

Biochemical Pathways

Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that this compound could potentially affect a wide range of biochemical pathways.

Pharmacokinetics

Similar compounds are known to have diverse pharmacokinetic properties, which can impact their bioavailability .

Result of Action

Similar compounds have been found to have various biological activities, suggesting that this compound could potentially have a wide range of molecular and cellular effects .

Action Environment

It’s known that environmental factors can significantly impact the action of similar compounds .

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and biological activity. Compounds with nitro groups can be explosive under certain conditions. Amides are generally considered safe, but some can be bioactive and may pose hazards if ingested or inhaled.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be interesting to study its reactivity, potential uses in synthesis, and any bioactivity it might have.